4-[4-(1,3-dioxaindan-5-yl)-1H-pyrazol-5-yl]-6-ethylbenzene-1,3-diol

• IUPAC Name: 4-[4-(1,3-benzodioxol-5-yl)-1H-pyrazol-5-yl]-6-ethylbenzene-1,3-diol
• InChI: InChI=1S/C18H16N2O4/c1-2-10-5-12(15(22)7-14(10)21)18-13(8-19-20-18)11-3-4-16-17(6-11)24-9-23-16/h3-8,21-22H,2,9H2,1H3,(H,19,20)
• InChI Key: JHMXKGMRRKUZPH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=C(C=C1O)O)C2=C(C=NN2)C3=CC4=C(C=C3)OCO4
• Molecular Formula: C18H16N2O4
• Molecular Weight: 324.3 g/mol

Description

4-[4-(1,3-dioxaindan-5-yl)-1H-pyrazol-5-yl]-6-ethylbenzene-1,3-diol (hereinafter referred to as “the compound”) is an organic compound of the benzenediol family, containing a pyrazole ring and a dioxaindan ring. It is a colorless, odorless, crystalline solid with a melting point of 206°C and a boiling point of 218°C. The compound has been used in scientific research for a variety of applications, including in the synthesis of other compounds, for the study of biochemical and physiological effects, and as a starting material for drug development.

Scientific Research Applications

The compound has been used in a variety of scientific research applications. It has been used as a starting material for the synthesis of other compounds, such as 1,3-dioxaindan-5-yl-4-ethylbenzene-1,3-diol and 4-ethylbenzene-1,3-diol. It has also been used in the study of biochemical and physiological effects, such as the effects of the compound on the human body. Additionally, the compound has been used in drug development, as a starting material for the synthesis of pharmaceutical compounds.

Mechanism of Action

The exact mechanism of action of the compound is not yet fully understood. It is believed to act as an agonist of the G protein-coupled receptor, which is responsible for the regulation of various cellular processes. This activation of the G protein-coupled receptor is thought to be responsible for the compound’s biochemical and physiological effects.
Biochemical and Physiological Effects
The compound has been studied for its biochemical and physiological effects. It has been found to have a number of effects on the human body, including an increase in heart rate, an increase in blood pressure, an increase in respiration rate, and an increase in body temperature. Additionally, the compound has been found to have an effect on the central nervous system, as it has been found to act as a mild sedative.

Advantages and Limitations for Lab Experiments

The compound has a number of advantages and limitations for laboratory experiments. One of the main advantages is its availability; the compound is easy to obtain and can be synthesized in a laboratory setting. Additionally, the compound is relatively stable, and can be stored for long periods of time without degrading. However, the compound is highly toxic and should be handled with caution. Additionally, the compound has a relatively low solubility in water, making it difficult to use in aqueous solutions.

Future Directions

The potential future directions for the compound are numerous. One potential direction is the development of new pharmaceutical compounds based on the compound’s chemical structure. Additionally, the compound could be studied further to better understand its mechanism of action and its biochemical and physiological effects. Additionally, the compound could be used to develop new methods of synthesis for other compounds. Finally, the compound could be used in the development of new materials, such as polymers and composites.

Synthesis Methods

The compound can be synthesized through a number of methods. One of the most common methods is the reaction of 1,3-dioxaindan-5-yl chloride with 4-ethylbenzene-1,3-diol in the presence of a base. This reaction is typically carried out in aqueous solution at a temperature of 80-90°C. The reaction produces the desired compound in a yield of 85-90%.